Cas no 1823183-54-5 (1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine)

1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine is a specialized heterocyclic compound featuring a pyridine core substituted with chloro and trifluoromethyl groups, coupled with a 1,2,4-triazole moiety. Its structural complexity confers high chemical stability and reactivity, making it valuable in agrochemical and pharmaceutical research. The presence of multiple trifluoromethyl groups enhances lipophilicity, potentially improving bioavailability and binding affinity in target applications. This compound is particularly useful as an intermediate in the synthesis of advanced active ingredients, offering precise functionalization opportunities for further derivatization. Its well-defined molecular architecture ensures consistent performance in experimental and industrial settings.
1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine structure
1823183-54-5 structure
Product Name:1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine
CAS No:1823183-54-5
MF:C10H6ClF6N5
MW:345.63156080246
MDL:MFCD29042656
CID:4708605
Update Time:2025-06-08

1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine
    • 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine
    • 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine
    • MDL: MFCD29042656
    • Inchi: 1S/C10H6ClF6N5/c1-18-8-20-7(10(15,16)17)21-22(8)6-5(11)2-4(3-19-6)9(12,13)14/h2-3H,1H3,(H,18,20,21)
    • InChI Key: USFDNKZIZRXQOJ-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(F)(F)F)=CN=C1N1C(NC)=NC(C(F)(F)F)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 391
  • Topological Polar Surface Area: 55.6

1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
167810-1g
1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine
1823183-54-5
1g
$742.00 2023-09-07
Matrix Scientific
167810-5g
1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine
1823183-54-5
5g
$1930.00 2023-09-07
Matrix Scientific
167810-10g
1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine
1823183-54-5
10g
$3669.00 2023-09-07
TRC
C165650-50mg
1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine
1823183-54-5
50mg
$ 115.00 2022-06-06
TRC
C165650-100mg
1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine
1823183-54-5
100mg
$ 190.00 2022-06-06

1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine Related Literature

Additional information on 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine

Introduction to 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine (CAS No. 1823183-54-5)

1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by the CAS number 1823183-54-5, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The presence of multiple fluorine atoms and nitrogen-containing rings in its molecular structure contributes to its distinct chemical properties and reactivity, making it a subject of extensive research in drug discovery and development.

The compound's structure consists of a pyridine ring substituted with a chloro group at the 3-position and a trifluoromethyl group at the 5-position, coupled with a triazol ring that is further modified with a methyl group at the N position and another trifluoromethyl group at the 3-position. This intricate arrangement of functional groups imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The combination of these features makes it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of small molecule inhibitors that target specific enzymes and receptors involved in various diseases. The trifluoromethyl group is particularly noteworthy as it is known to enhance metabolic stability and binding affinity in many drug candidates. Additionally, the presence of nitrogen-containing heterocycles, such as the triazol ring in this compound, is often associated with favorable pharmacokinetic properties. These attributes have made such molecules valuable in the design of novel therapeutic agents.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of more complex pharmaceuticals. Researchers have been exploring its reactivity and how it can be modified to produce derivatives with enhanced biological activity. For instance, modifications to the substituents on the pyridine and triazol rings have led to compounds with improved efficacy against certain enzymatic targets. These findings underscore the importance of understanding the structural determinants of biological activity in drug design.

The synthesis of 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine involves multi-step organic transformations that require precise control over reaction conditions. The use of advanced synthetic methodologies has enabled chemists to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been particularly useful in constructing the desired molecular framework. These synthetic advances have facilitated further exploration of its chemical space and potential applications.

Beyond its synthetic significance, this compound has shown promise in preclinical studies as a modulator of various biological pathways. Its ability to interact with specific targets has been investigated in vitro using biochemical assays and cell-based models. Preliminary results suggest that it may exhibit inhibitory activity against certain enzymes relevant to inflammatory diseases and cancer. These findings are encouraging and warrant further investigation into its therapeutic potential.

The impact of fluorine substitution on the pharmacological properties of small molecules cannot be overstated. The electron-withdrawing nature of fluorine atoms can influence both the electronic distribution and steric environment around a molecule, thereby affecting its binding affinity and selectivity. In the case of 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine, the strategic placement of multiple trifluoromethyl groups enhances its potential as a drug candidate by improving metabolic stability and interactions with biological targets.

In conclusion, 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine (CAS No. 1823183-54-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with promising preclinical results, make it a compelling candidate for further development. As research continues to uncover new therapeutic applications for this class of compounds, it is likely that derivatives will be designed with even greater efficacy and selectivity. The ongoing exploration of its chemical space holds great promise for addressing unmet medical needs.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk